Cas no 1173897-86-3 (5-bromo-6-methylpyridine-2-carbonitrile)

5-Bromo-6-methylpyridine-2-carbonitrile is a versatile heterocyclic compound used as a key intermediate in pharmaceutical and agrochemical synthesis. Its bromo and cyano functional groups make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. The methyl group at the 6-position enhances steric and electronic modulation, facilitating selective derivatization. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its reactivity and structural flexibility. High purity grades are available to ensure consistency in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity.
5-bromo-6-methylpyridine-2-carbonitrile structure
1173897-86-3 structure
Product Name:5-bromo-6-methylpyridine-2-carbonitrile
CAS No:1173897-86-3
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD13181587
CID:820033
PubChem ID:49818779
Update Time:2025-06-06

5-bromo-6-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-6-methylpicolinonitrile
    • 2-Pyridinecarbonitrile, 5-bromo-6-methyl-
    • 5-bromo-6-methyl-2-Pyridinecarbonitrile
    • 5-Bromo-6-methylpyridine-2-carbonitrile
    • 5-Bromo-6-methyl-pyridine-2-carbonitrile
    • NFJCCSONEBUNGR-UHFFFAOYSA-N
    • 5-Bromo-2-cyano-6-methylpyridine
    • 3-bromo-2-methyl-6-cyanopyridine
    • FCH1186173
    • SB21493
    • AX8237443
    • AB0061165
    • 2-Pyridinecarbonitril
    • FS-3700
    • AKOS016006957
    • DB-317510
    • SY113341
    • 5-Bromo-6-methylpicolinonitrile;5-Bromo-6-methylpyridine-2-carbonitrile
    • Z1255495365
    • MFCD13181587
    • CS-W006150
    • DB-061005
    • EN300-116343
    • SCHEMBL149575
    • 1173897-86-3
    • YWB89786
    • DTXSID60678582
    • 5-bromo-6-methylpyridine-2-carbonitrile
    • MDL： MFCD13181587
    • Inchi： 1S/C7H5BrN2/c1-5-7(8)3-2-6(4-9)10-5/h2-3H,1H3
    • InChI Key： NFJCCSONEBUNGR-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C#N)N=C1C

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7
  • XLogP3: 2

Experimental Properties

  • Density: 1.61
  • Boiling Point: 273 ºC
  • Flash Point: 119 ºC
  • PSA: 36.68000
  • LogP: 2.02418

5-bromo-6-methylpyridine-2-carbonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-6-methylpyridine-2-carbonitrile Pricemore >>

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5-bromo-6-methylpyridine-2-carbonitrile Production Method

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